3-({2-Oxo-2-phenyl-1-[(2-thienylcarbonyl)amino]ethyl}amino)benzoic acid

Specification

• Molecular Formula: C20H16N2O4S
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 3-[[2-oxo-2-phenyl-1-(thiophene-2-carbonylamino)ethyl]amino]benzoic acid
• Standard InChI: InChI=1S/C20H16N2O4S/c23-17(13-6-2-1-3-7-13)18(22-19(24)16-10-5-11-27-16)21-15-9-4-8-14(12-15)20(25)26/h1-12,18,21H,(H,22,24)(H,25,26)
• Standard InChI Key: RMVSVJCFVWSBRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(NC2=CC=CC(=C2)C(=O)O)NC(=O)C3=CC=CS3

Introduction

3-({2-Oxo-2-phenyl-1-[(2-thienylcarbonyl)amino]ethyl}amino)benzoic acid is a complex organic compound with a molecular formula of C20H16N2O4S and a molecular weight of approximately 380.4 g/mol. This compound features a benzoic acid moiety linked to an amino acid derivative, incorporating both phenyl and thienylcarbonyl groups. These structural elements contribute to its potential biological activities and applications in medicinal chemistry.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multi-step organic reactions. Starting materials may include benzoic acid derivatives, thienylcarboxylic acids, and amines. The specific synthesis pathways can vary based on desired yield and purity.

Common Synthesis Methods:

• Condensation Reactions: Involving amines and carboxylic acids.

• Amidation Reactions: Forming amide bonds between carboxylic acids and amines.

Potential Applications:

• Medicinal Chemistry: Drug development for inflammatory and cancer treatments.

• Pharmacology: Investigating interactions with enzymes or receptors involved in disease pathways.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-({2-Oxo-2-phenyl-1-[(2-thienylcarbonyl)amino]ethyl}amino)benzoic acid, including:

Compound Name	Structure Features	Unique Aspects
2-{[(2-Oxo-2-phenylethyl)amino]carbonyl}benzoic acid	Benzoic acid and oxo group	Simpler structure, focused on benzoic acid derivatives
Diethyl 3-methyl-5-{(2-Oxo-2-phenyl)-1-[2-thienylcarbonyl]amino}-2,4-thiophenedicarboxylate	Thiophene and diethyl ester groups	More complex with additional functional groups
Ethyl 2-{(2-Oxo-2-phenyloxy)-1-[2-thienylcarbonyl]amino}-4,5,6,7-tetrahydro-benzothiophene	Tetrahydro-benzothiophene structure	Versatility in structural modifications